Cas no 2248388-63-6 (Tert-butyl 2-(3-aminopyridin-4-yl)acetate)

• Product Name: Tert-butyl 2-(3-aminopyridin-4-yl)acetate
• CAS No: 2248388-63-6
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 6157632
• PubChem ID: 137939182
• Update Time: 2025-06-08

Tert-butyl 2-(3-aminopyridin-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• EN300-6510702
• Tert-butyl 2-(3-aminopyridin-4-yl)acetate
• 2248388-63-6

• Inchi： 1S/C11H16N2O2/c1-11(2,3)15-10(14)6-8-4-5-13-7-9(8)12/h4-5,7H,6,12H2,1-3H3
• InChI Key： MIJPTVJOODZGPW-UHFFFAOYSA-N
• SMILES： O(C(CC1C=CN=CC=1N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 65.2Ų

Additional information on Tert-butyl 2-(3-aminopyridin-4-yl)acetate

Tert-butyl 2-(3-aminopyridin-4-yl)acetate: A Comprehensive Overview

Tert-butyl 2-(3-aminopyridin-4-yl)acetate, also known by its CAS number 2248388-63-6, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention in recent years due to its unique structural properties and potential uses in drug development, material synthesis, and organic chemistry research. In this article, we will delve into the structural characteristics, synthesis methods, applications, and the latest research findings related to this compound.

The molecular structure of Tert-butyl 2-(3-aminopyridin-4-yl)acetate comprises a tert-butyl ester group attached to a pyridine ring substituted with an amino group at the 3-position. This structure endows the compound with both electron-donating and electron-withdrawing functionalities, making it highly reactive in various chemical transformations. The presence of the amino group on the pyridine ring also facilitates hydrogen bonding, which is crucial for its solubility and interaction with other molecules.

Recent studies have highlighted the potential of Tert-butyl 2-(3-aminopyridin-4-yl)acetate as a precursor in the synthesis of bioactive molecules. For instance, researchers have utilized this compound to develop novel anti-cancer agents by incorporating it into complex heterocyclic frameworks. The amino group on the pyridine ring serves as a key site for further functionalization, enabling the creation of molecules with tailored pharmacokinetic properties.

In addition to its role in drug development, Tert-butyl 2-(3-aminopyridin-4-yl)acetate has found applications in materials science. Its ability to form stable coordination complexes with transition metals has made it a valuable component in the synthesis of metalloorganic frameworks (MOFs) and other porous materials. These materials have potential uses in gas storage, catalysis, and sensing technologies.

The synthesis of Tert-butyl 2-(3-aminopyridin-4-yl)acetate typically involves multi-step organic reactions, including nucleophilic substitution and condensation processes. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, leading to higher yields and purer products. For example, the use of palladium-catalyzed cross-coupling reactions has enabled the precise construction of the pyridine ring with desired substituents.

From an environmental standpoint, researchers have also investigated the biodegradability and toxicity of Tert-butyl 2-(3-aminopyridin-4-yl)acetate. Studies indicate that under certain conditions, this compound can undergo microbial degradation, reducing its environmental footprint. However, further research is needed to fully understand its long-term effects on ecosystems.

In conclusion, Tert-butyl 2-(3-aminopyridin-4-y1)acetate is a multifaceted compound with promising applications across diverse scientific domains. Its unique structure and reactivity make it an invaluable tool for chemists and material scientists alike. As ongoing research continues to uncover new possibilities for this compound, its role in advancing technological and medical innovations is likely to grow significantly.